(2-Cyclohexylethyl)(methyl)amine

• IUPAC Name: 2-cyclohexyl-N-methylethanamine
• InChI: InChI=1S/C9H19N/c1-10-8-7-9-5-3-2-4-6-9/h9-10H,2-8H2,1H3
• InChI Key: KCYFTGSOYOWCJF-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1CCCCC1
• Molecular Formula: C9H19N
• DSSTOX Substance ID: DTXSID00211199
• Molecular Weight: 141.25 g/mol
• CAS RN: 62141-38-2

Description

(2-Cyclohexylethyl)(methyl)amine, also known as 2-CMEA, is an organic compound used in various scientific research applications. It is a colorless liquid with a boiling point of 183-186°C and a melting point of -46°C. 2-CMEA is a derivative of the cyclohexylamine family, which is widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. 2-CMEA is also used as a solvent for various organic reactions. This compound can be synthesized using a variety of methods, and its applications in research are numerous.

Scientific Research Applications

• Catalysis and Chemical Synthesis :

  • Bis(diphenylphosphino)amine (PNP) ligands with cyclohexyl substituents have been synthesized and used with chromium for ethylene tetramerization. Cyclohexyl and cyclohexylethyl PNP ligands yielded efficient catalysts, demonstrating the significance of structural tuning for catalyst efficiency (Kuhlmann et al., 2007).
  • N-Methylidene[bis(trimethylsilyl)methyl]amine acts as a stable methanimine synthon in [2 + 2] cycloadditions to ketenes, providing a single-step process for producing β-lactams (Palomo et al., 1997).
  • The direct N-monomethylation of aromatic primary amines using methanol as a methylating agent has been achieved using a [Cp*IrCl2]2/NaOH system. This represents an environmentally friendly and synthetically efficient method (Li et al., 2012).

• Solvent Development and CO2 Absorption :

  • In the quest for less toxic solvents for CO2 absorption systems, cyclohexanol and other organic solvents have been investigated as replacements for N-methyl-2-pyrrolidone (NMP) when mixed with 2-amino-2-methyl-1-propanol (AMP). These solvent mixtures demonstrated promising absorption properties, comparable to AMP-NMP systems (Karlsson et al., 2019).

• Organic Synthesis and Medicinal Chemistry :

  • The Rh(II)-catalyzed chemoselective oxidative amination and cyclization cascade of certain alkynyl sulfamates has been explored. In this process, different nitrogen-containing heterocyclic products were obtained, illustrating the versatility of these reactions in organic synthesis (Pan et al., 2017).

• Biomass Conversion and Green Chemistry :

  • Amines, including N-methyl- and N-alkylamines, are crucial in many industrial processes. Research on their synthesis and functionalization using earth-abundant metal-based catalysts, such as nitrogen-doped graphene-activated nanoscale Co3O4 catalysts, is of great interest for sustainable chemistry (Senthamarai et al., 2018).

Safety and Hazards

It is essential to handle this compound with care due to its potential hazards (e.g., flammability, toxicity). Safety precautions should be followed.

Mechanism of Action

Target of Action

Amines, in general, are known to interact with various biological targets, including enzymes and receptors, influencing their activity .

Mode of Action

For instance, they can form hydrogen bonds with their targets, leading to changes in the target’s conformation and activity . They can also undergo reactions with other molecules, leading to the formation of new compounds .

Biochemical Pathways

For example, they can participate in transamination reactions, which are crucial for amino acid metabolism .

Pharmacokinetics

Amines, in general, are known to be well-absorbed and distributed throughout the body due to their small size and polarity . They can be metabolized by various enzymes, including monoamine oxidases and N-acetyltransferases . The metabolites are usually more polar than the parent compound, facilitating their excretion .

Result of Action

Amines can influence various cellular processes, including signal transduction, gene expression, and enzyme activity .

Action Environment

The action, efficacy, and stability of (2-Cyclohexylethyl)(methyl)amine can be influenced by various environmental factors. For instance, the pH of the environment can affect the ionization state of the amine, influencing its ability to cross cell membranes . Temperature and humidity can also affect the stability of the compound .